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Compound of Interest

Compound Name: FR-167356

Cat. No.: B1674007 Get Quote

For Immediate Implementation: In the absence of a specific Safety Data Sheet (SDS) for FR-
167356, this potent and novel research compound must be handled with the utmost caution,

assuming a high level of toxicity. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the well-being of all laboratory

personnel.

FR-167356 is identified as a specific inhibitor of the a3 isoform of vacuolar type H⁺-ATPase.[1]

As with any new chemical entity (NCE) or potent pharmaceutical compound, a thorough risk

assessment is the critical first step before any handling.[2][3][4] This involves evaluating the

potential physical, chemical, and toxicological properties to identify hazards such as

flammability, reactivity, and toxicity.[2][5]

Personal Protective Equipment (PPE)
A conservative approach to PPE is mandatory. The following table outlines the minimum

recommended PPE for handling FR-167356, based on guidelines for potent and

uncharacterized chemical compounds.[6][7]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.[6][7][8]

Protects against potential

splashes of corrosive or toxic

liquids and unforeseen

vigorous reactions. Safety

glasses must be worn beneath

a face shield.[8]

Skin Protection

- Gloves: Double-gloving with

nitrile or neoprene gloves is

recommended.[7] For

chemicals of unknown toxicity,

a flexible laminate glove (e.g.,

Silver Shield) should be worn

under a pair of heavy-duty,

chemically resistant outer

gloves.[8]- Lab Coat: A

chemical-resistant, flame-

resistant lab coat or apron.[6]

[8]- Footwear: Closed-toe,

chemical-resistant shoes.[7]

Prevents skin contact with a

substance of unknown toxicity

and corrosivity. Frequent glove

changes are advised due to

unknown breakthrough times.

[7]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

Protects against the inhalation

of potentially toxic or irritant

powders, aerosols, or vapors.

The specific cartridge type

should be determined by a risk

assessment.[7]

Operational Plan: Handling and Experimental
Workflow
All handling of FR-167356 must be performed within a certified chemical fume hood to

minimize inhalation exposure.[6][7] An emergency eyewash station and safety shower must be

readily accessible.
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Caption: Workflow for Handling FR-167356

Disposal Plan
All waste materials containing FR-167356, including contaminated PPE and cleaning materials,

must be treated as hazardous waste.[7]

Waste Management Protocol:
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Step Procedure Rationale

1. Segregation

Collect all solid and liquid

waste in separate, clearly

labeled, and sealed

containers. Do not mix with

other chemical waste streams.

[6] The label should indicate

"Hazardous Waste:

Unidentified Compound (FR-

167356)" and include the date

of generation.[6][7]

Prevents accidental reactions

and ensures proper disposal

by specialized services.

2. Storage

Store waste containers in a

designated, well-ventilated,

and secure satellite

accumulation area with

secondary containment, away

from incompatible materials.[6]

[9]

Minimizes the risk of spills and

exposure.

3. Disposal

Contact your institution's

Environmental Health and

Safety (EHS) department for

guidance on the proper

disposal procedures for

uncharacterized or potent

chemical waste.[6][9][10] Do

not attempt to dispose of this

material down the drain or in

regular trash.[7]

Ensures compliance with

regulations and safe disposal

by a licensed hazardous waste

disposal company.[6]

Experimental Protocols
Risk Assessment for a New Chemical Entity (NCE)

Information Gathering:

Attempt to find a Safety Data Sheet (SDS) from the supplier.
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If no SDS is available, gather all known information, including chemical structure, known

reactive properties, and any available toxicological data for similar compounds.[9]

Review institutional chemical hygiene plans and standard operating procedures for

handling potent compounds.

Hazard Identification:

Assume the compound is hazardous in the absence of data.[9]

Consider all potential routes of exposure: inhalation, skin contact, ingestion, and injection.

Evaluate potential physical hazards such as flammability and reactivity.

Exposure Assessment:

Determine the quantity of the chemical to be used.

Identify all personnel who may be exposed.

Evaluate the duration and frequency of potential exposure.

Control Measures:

Based on the hazard and exposure assessment, determine the necessary engineering

controls (e.g., fume hood, glove box), administrative controls (e.g., restricted access,

specialized training), and personal protective equipment (PPE).

Emergency Procedures:

Establish procedures for spills, accidental exposure, and other emergencies.

Ensure all personnel are trained on these procedures.

Documentation:

Document the risk assessment and have it reviewed and approved by the principal

investigator and the institutional EHS office.
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By adhering to these stringent safety protocols, researchers can mitigate the risks associated

with handling FR-167356 and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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